Cas no 2680890-45-1 (4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2680890-45-1
• MF: C₁₀H₁₂BrN₃O₄
• MW: 318.12398147583
• CID: 5637296
• PubChem ID: 165935451
• Update Time: 2025-05-21

4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293488
• 2680890-45-1
• 4-bromo-1-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-1H-pyrazole-5-carboxylic acid
• 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H12BrN3O4/c1-3-4-18-10(17)12-5-6-7(11)8(9(15)16)14(2)13-6/h3H,1,4-5H2,2H3,(H,12,17)(H,15,16)
• InChI Key： ZOPHNHJKYDBQTR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)N=C1CNC(=O)OCC=C

Computed Properties

• Exact Mass: 317.00112g/mol
• Monoisotopic Mass: 317.00112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid

Introduction to 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2680890-45-1)

4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2680890-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The molecular structure of this compound incorporates several functional groups, including a bromo substituent, a methyl group, and a carboxylic acid moiety, which collectively contribute to its unique chemical properties and potential biological functions.

The bromo atom in the molecular structure is strategically positioned at the 4-position of the pyrazole ring, which is a common substitution pattern observed in many bioactive molecules. The presence of this halogen atom not only influences the electronic properties of the molecule but also enhances its reactivity in various chemical transformations. This feature makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex derivatives through nucleophilic aromatic substitution or cross-coupling reactions.

The methyl group at the 1-position of the pyrazole ring further modulates the physicochemical properties of the compound. Methyl groups are known to influence solubility, lipophilicity, and metabolic stability, making them crucial factors in drug design. In this context, the methyl group in 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid may play a role in optimizing its pharmacokinetic profile, ensuring better absorption and distribution within the body.

The most intriguing feature of this compound is the presence of a carboxylic acid moiety at the 5-position of the pyrazole ring. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can significantly enhance binding affinity to biological targets. Additionally, they can be further functionalized into esters or amides, expanding the structural diversity of derivatives derived from this compound. The (prop-2-en-1-yloxy)carbonylamino}methyl group attached to this carboxylic acid suggests a high degree of complexity and potential for further derivatization, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of molecules like 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2680890-45-1). These tools have enabled researchers to predict binding interactions with biological targets with remarkable accuracy, facilitating the design of more effective drug candidates. The unique combination of functional groups in this compound makes it a promising candidate for targeting various diseases, including cancer, inflammation, and infectious disorders.

In oncology research, pyrazole derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The presence of both bromo and carboxylic acid functionalities in 4-bromo-1-methyl-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)-1H-pyrazole-5-carboxylic acid suggests that it may exhibit kinase inhibitory activity. Several studies have demonstrated that halogenated pyrazoles can disrupt signaling pathways critical for cancer cell survival and proliferation. For instance, brominated pyrazoles have been reported to inhibit tyrosine kinases, which are overexpressed in many cancers and contribute to tumor aggression.

The (prop-2-enyl)oxy carbonylamino}methyl group in this compound adds another layer of complexity that could enhance its binding affinity to biological targets. This moiety is reminiscent of structures found in protease inhibitors and other small molecule drugs designed to interact with specific amino acid residues on proteins. By modulating this part of the molecule, researchers can fine-tune its interactions with biological targets, improving both potency and selectivity.

Moreover, recent studies have explored the use of pyrazole derivatives as antimicrobial agents. The structural features of these compounds make them effective against a wide range of bacteria and fungi by interfering with essential cellular processes such as DNA replication and protein synthesis. The unique combination of functional groups in 4-bromo-1-methyl-3-({(prop-2-enyl)oxy carbonylamino}methyl)-1H-pyrazole -5-carboxylic acid (CAS No. 2680890 -45 - 1) positions it as a potential candidate for developing novel antimicrobial therapies against drug-resistant pathogens.

Another area where this compound shows promise is in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Pyrazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both bromo and carboxylic acid functionalities suggests that 4-bromo - 1 -methyl -3 -({(prop - 2 - enyl oxy carbonyl amino }methyl ) - 1 H -pyraz ole -5-car box yl ic ac id (CAS No .2680890 -45 - 1) may exhibit anti-inflammatory properties by interfering with these pathways.

In conclusion,4-bromo - 1 -methyl -3 -({(prop - 2 - enyl oxy carbonyl amino }methyl ) - 1 H-p yra z ole -5-car box yl ic ac id(CAS No .2680890 .45 . 01 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including bromo , methyl , car box yl ic ac id ,and propylene oxide functionalities ,make it an attractive scaffold for developing novel therapeutic agents . Further research is warranted to fully elucidate its biological activities and explore its potential applications in medicine .